![molecular formula C7H4Br2O2 B1298454 3,4-Dibromobenzoic acid CAS No. 619-03-4](/img/structure/B1298454.png)
3,4-Dibromobenzoic acid
Overview
Description
3,4-Dibromobenzoic acid is a brominated derivative of benzoic acid where two bromine atoms are substituted at the 3rd and 4th positions of the benzene ring. This compound is not directly discussed in the provided papers, but its structural analogs and related compounds are extensively studied for various applications, including the synthesis of pharmaceuticals, organic electronics, and as intermediates in organic synthesis.
Synthesis Analysis
The synthesis of compounds related to this compound involves various strategies, including electrochemical methods, palladium-catalyzed reactions, and Lewis acid-catalyzed reactions. For instance, an electrochemical study of 3,4-dihydroxybenzoic acid in the presence of nucleophiles has been used to synthesize new benzofuran derivatives . Similarly, a one-pot synthesis approach has been employed to create dibromobenzo bistriazole derivatives, which are useful for conjugated materials in electronics . Additionally, Lewis acid-catalyzed synthesis has been applied to generate benzofurans from acrolein dimer and 1,3-dicarbonyl compounds .
Molecular Structure Analysis
The molecular structure of this compound would consist of a benzene ring with two bromine atoms and a carboxylic acid group. The presence of bromine atoms can significantly influence the reactivity of the compound, making it a suitable candidate for further functionalization. The papers provided discuss the structural analysis of related compounds, such as the characterization of benzofuran derivatives using NMR and MS techniques .
Chemical Reactions Analysis
The chemical reactivity of compounds similar to this compound includes various addition and cyclization reactions. For example, electrochemical oxidation in the presence of nucleophiles can lead to the formation of coumestan derivatives . Additionally, bromocyclization of alkynylbenzoic acids has been used to synthesize isobenzofuran derivatives . These reactions demonstrate the potential for this compound to undergo similar transformations.
Physical and Chemical Properties Analysis
While the physical and chemical properties of this compound are not directly reported in the papers, the properties of structurally related compounds can provide insights. Brominated aromatic compounds generally have higher molecular weights and are less volatile compared to their non-brominated counterparts. The presence of the carboxylic acid group contributes to the acidity and potential for hydrogen bonding, affecting solubility and reactivity .
Relevant Case Studies
The papers provided do not include case studies on this compound specifically. However, the studies on related compounds have implications for the development of pharmaceuticals and materials for electronic applications. For instance, the inhibition of collagen synthesis by ethyl-3,4-dihydroxybenzoate suggests potential therapeutic applications for fibrotic diseases . The synthesis of new units for conjugated materials indicates the relevance of such compounds in the field of organic electronics .
Scientific Research Applications
Synthesis and Application in Polymer Chemistry :
- Ethyl 3,5-Dibromobenzoate, closely related to 3,4-Dibromobenzoic acid, is used as a raw material for preparing dendritic polymers. These polymers have applications in various fields due to their unique structural and functional properties. The synthesis involves diazotization and reductive deamination, providing a method with fewer reaction steps, shortened reaction time, and higher yield (Bi Yun-mei, 2011).
Biochemical Applications :
- 3,4-Dihydroxybenzoic acid, a variant of this compound, has been studied for its interactions with sulfhydryl groups in biological materials. This research contributes to understanding the biochemical processes involving disulfide bonds and their potential applications in treating diseases related to disulfide bond dysfunction (G. Ellman, 1959).
Environmental Applications :
- Protocatechuic acid, structurally similar to this compound, finds applications in environmental science, particularly in water purification. Studies on protocatechuic acid's removal from waste streams due to its bactericidal properties highlight its significance in maintaining environmental standards. Additionally, its use in bioplastics and polymers demonstrates its versatility in eco-friendly applications (F. M. Antony & K. Wasewar, 2019).
Electrochemical Applications :
- In the field of electrochemistry, studies have been conducted on the electrochemical behavior of similar compounds like 3,4-Dihydroxybenzoic acid. This research offers insights into the mechanisms of electrochemical reactions and their potential applications in organic synthesis, such as in the production of coumestan derivatives (S. M. Golabi & D. Nematollahi, 1997).
Safety and Hazards
3,4-Dibromobenzoic acid is classified as a hazardous substance . It can cause skin irritation and serious eye damage . It can also cause damage to organs (specifically the lungs) through prolonged or repeated exposure if inhaled . It is harmful to aquatic life . Safety measures include avoiding breathing dust, gas, or vapors, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition .
Mechanism of Action
Pharmacokinetics
It is predicted to have high gastrointestinal absorption and to be able to permeate the blood-brain barrier . Its lipophilicity (Log Po/w) is predicted to be between 1.78 and 2.91 , which could influence its distribution within the body. More detailed studies are needed to fully understand its pharmacokinetic properties and their impact on bioavailability.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 3,4-Dibromobenzoic acid . Factors such as pH, temperature, and the presence of other molecules could affect its stability and interactions with its targets.
Biochemical Analysis
Biochemical Properties
3,4-Dibromobenzoic acid plays a significant role in biochemical reactions, particularly in the inhibition of certain enzymes. It interacts with enzymes such as cytochrome P450, which is involved in the metabolism of various substrates. The interaction between this compound and cytochrome P450 involves the binding of the compound to the active site of the enzyme, leading to inhibition of its catalytic activity. This interaction is primarily driven by hydrogen bonding and hydrophobic interactions .
Cellular Effects
This compound affects various types of cells and cellular processes. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound can modulate the expression of genes involved in oxidative stress response and apoptosis. It also affects cellular metabolism by inhibiting key metabolic enzymes, leading to altered metabolic fluxes and accumulation of certain metabolites .
Molecular Mechanism
The molecular mechanism of action of this compound involves its binding to specific biomolecules, leading to enzyme inhibition or activation. The compound binds to the active sites of enzymes through hydrogen bonding and hydrophobic interactions, resulting in conformational changes that inhibit enzyme activity. Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time due to its stability and degradation. The compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods, leading to reduced efficacy. Long-term exposure to this compound in in vitro and in vivo studies has shown that it can cause persistent changes in cellular function, including altered gene expression and metabolic profiles .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit minimal toxicity and exert its biochemical effects without causing significant adverse effects. At high doses, this compound can cause toxic effects, including liver and kidney damage, due to its inhibitory effects on key metabolic enzymes. Threshold effects have been observed, where the compound’s impact on cellular function becomes more pronounced at higher concentrations .
Metabolic Pathways
This compound is involved in various metabolic pathways, including those related to xenobiotic metabolism. It interacts with enzymes such as cytochrome P450 and glutathione S-transferase, which are involved in the detoxification of foreign compounds. The compound can affect metabolic fluxes by inhibiting these enzymes, leading to altered levels of metabolites and potential accumulation of toxic intermediates .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. The compound can be taken up by cells via passive diffusion or active transport mechanisms. Once inside the cell, this compound can bind to intracellular proteins, affecting its localization and accumulation. These interactions can influence the compound’s bioavailability and efficacy .
Subcellular Localization
The subcellular localization of this compound is influenced by its chemical properties and interactions with cellular components. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications. For example, this compound may accumulate in the mitochondria, where it can exert its effects on mitochondrial enzymes and metabolic processes .
properties
IUPAC Name |
3,4-dibromobenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Br2O2/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHMPDNLGFIBQCK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)O)Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Br2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80347662 | |
Record name | 3,4-Dibromobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80347662 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.91 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
619-03-4 | |
Record name | 3,4-Dibromobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80347662 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,4-Dibromobenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.